Cas no 1804846-24-9 (Methyl 4-(aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-(aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1804846-24-9
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4808931
• Update Time: 2025-06-12

Methyl 4-(aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H11BrF2N2O2/c1-17-8(16)3-6-5(4-14)2-7(10(12)13)15-9(6)11/h2,10H,3-4,14H2,1H3
• InChI Key： HKLWRDUWFPRROX-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(=O)OC)C(=CC(C(F)F)=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-3-acetate

Recent Advances in the Study of Methyl 4-(aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-3-acetate (CAS: 1804846-24-9)

Methyl 4-(aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-3-acetate (CAS: 1804846-24-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique bromo- and difluoromethyl substitutions, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and targeted drug delivery.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions to introduce the bromo and difluoromethyl groups, followed by esterification to yield the final product. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological investigations.

In another groundbreaking study, Methyl 4-(aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-3-acetate was evaluated for its inhibitory activity against a panel of protein kinases. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated selective inhibition of certain kinases involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory therapeutics. Molecular docking studies further revealed that the compound's unique structural features facilitate strong interactions with the ATP-binding sites of target kinases.

Recent advancements in prodrug design have also explored the utility of this compound. A 2024 study in European Journal of Pharmaceutical Sciences reported the development of a prodrug derivative of Methyl 4-(aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-3-acetate, designed to enhance bioavailability and reduce off-target effects. The prodrug exhibited improved pharmacokinetic profiles in preclinical models, underscoring its potential for clinical translation.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing potential toxicity. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, Methyl 4-(aminomethyl)-2-bromo-6-(difluoromethyl)pyridine-3-acetate (CAS: 1804846-24-9) represents a compelling area of research in chemical biology and drug discovery. Its unique chemical properties and demonstrated biological activities position it as a promising candidate for further development. Future studies will likely focus on expanding its therapeutic applications and advancing it through preclinical and clinical trials.